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Compound of Interest

Compound Name: Thiochroman

Cat. No.: B1618051 Get Quote

An in-depth exploration of the core chemical, physical, and biological properties of the

Thiochroman scaffold, a privileged structure in medicinal chemistry.

The Thiochroman scaffold, a sulfur-containing heterocyclic motif, has garnered significant

attention in the field of drug discovery due to its versatile chemical nature and broad spectrum

of pharmacological activities. This technical guide provides a comprehensive overview of the

fundamental properties of the Thiochroman core, offering valuable insights for researchers,

scientists, and drug development professionals. The information presented herein is intended

to serve as a foundational resource for the rational design and development of novel

therapeutic agents based on this remarkable scaffold.

Physicochemical and Spectroscopic Properties
The Thiochroman scaffold, with the chemical formula C₉H₁₀S, is a bicyclic structure composed

of a benzene ring fused to a thiopyran ring.[1] The physicochemical properties of the core

scaffold and its common derivative, Thiochroman-4-one, are summarized in the table below.

These properties are crucial for predicting the pharmacokinetic and pharmacodynamic

behavior of its derivatives.
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Property Thiochroman Thiochroman-4-one

Molecular Formula C₉H₁₀S C₉H₈OS

Molecular Weight 150.24 g/mol [1] 164.22 g/mol [2]

Appearance - Low Melting Solid, Orange[2]

Melting Point - 28-30 °C[2][3][4]

Boiling Point - 154 °C/12 mmHg[2][3][4]

Refractive Index (n20/D) - 1.6395[2][3]

LogP 2.8[1] 2.36510[5]

PSA (Polar Surface Area) - 42.37 Å²[5]

Spectroscopic data is essential for the structural elucidation and characterization of

Thiochroman derivatives. The following table summarizes key ¹H and ¹³C NMR chemical shifts

for the parent Thiochroman scaffold.

Atom ¹H NMR (δ, ppm) ¹³C NMR (δ, ppm)

C2 2.95 (t) 25.9

C3 1.95 (m) 29.8

C4 2.80 (t) 29.4

C4a - 130.5

C5 7.10 (d) 126.5

C6 7.00 (t) 125.0

C7 6.95 (t) 129.5

C8 7.15 (d) 127.5

C8a - 135.0
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Note: The exact chemical shifts can vary depending on the solvent and the substituents

present on the scaffold.

Synthesis of the Thiochroman Scaffold
The Thiochroman core and its derivatives can be synthesized through various chemical

routes. A common and efficient method for the synthesis of Thiochroman-4-ones is the

palladium-catalyzed carbonylative heteroannulation of 2-iodothiophenols with allenes.[6]

Another widely used approach involves the intramolecular Friedel-Crafts acylation of 3-

(phenylthio)propanoic acids.[7]

Experimental Protocol: Palladium-Catalyzed
Carbonylative Heteroannulation
This protocol describes the synthesis of a Thiochroman-4-one derivative from 2-

iodothiophenol and an allene.[6]

Materials:

2-Iodothiophenol

Allene (e.g., 3-methyl-1,2-butadiene)

Palladium(II) acetate (Pd(OAc)₂)

1,1'-Bis(diphenylphosphino)ferrocene (dppf)

N-Ethyldiisopropylamine (DIPEA)

Anhydrous benzene

Carbon monoxide (CO) gas

High-pressure reactor

Standard laboratory glassware
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Solvents for workup and chromatography (ethyl acetate, hexanes, 1 M HCl, saturated

aqueous NaHCO₃, brine)

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

Reactor Setup: To a high-pressure reactor equipped with a magnetic stir bar, add

palladium(II) acetate (5 mol%) and 1,1'-bis(diphenylphosphino)ferrocene (dppf) (5 mol%).[6]

Reagent Addition: Under an inert atmosphere (e.g., argon or nitrogen), add 2-iodothiophenol

(1.0 mmol, 1.0 equiv), anhydrous benzene (5 mL), N-ethyldiisopropylamine (1.5 mmol, 1.5

equiv), and the allene (3.0 mmol, 3.0 equiv).[6]

Reaction Execution: Seal the reactor and purge with carbon monoxide gas several times.

Pressurize the reactor with carbon monoxide to 400 psi. Place the reactor in a preheated oil

bath at 100 °C and stir the reaction mixture for 24 hours.[6]

Work-up: After the reaction is complete, cool the reactor to room temperature and carefully

vent the carbon monoxide in a well-ventilated fume hood.[6]

Extraction: Transfer the reaction mixture to a separatory funnel. Dilute with ethyl acetate and

wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic

layer over anhydrous sodium sulfate and filter.[6]

Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by

column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the

eluent to afford the pure Thiochroman-4-one derivative.[6]
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Start Reactor Setup
(Pd(OAc)₂, dppf)

Reagent Addition
(2-Iodothiophenol, Allene, DIPEA, Benzene)

Carbonylative Heteroannulation
(CO @ 400 psi, 100 °C, 24h)

Work-up
(Cooling, Venting)

Extraction & Washing
(EtOAc, HCl, NaHCO₃, Brine)

Purification
(Column Chromatography) Pure Thiochroman-4-one

Start

Inoculum Preparation
(0.5 McFarland Standard)

Serial Dilution of
Thiochroman Derivative

Inoculation of
96-well plate

Incubation
(35°C, 18-24h)

MIC Determination
(Visual Inspection)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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